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Compound of Interest

Compound Name: Oxonol VI

Cat. No.: B1239925 Get Quote

Essential Safety and Logistical Information for the Disposal of Oxonol VI

Oxonol VI is a fluorescent dye commonly used in research to measure membrane potential.

While comprehensive hazard data for Oxonol VI is not fully available, existing information

indicates a high potential for aquatic toxicity, necessitating careful and compliant disposal

procedures. This guide provides step-by-step instructions to ensure the safe handling and

disposal of Oxonol VI waste in a laboratory setting, thereby protecting personnel and the

environment.

Key Properties and Hazard Information of Oxonol VI
A summary of the essential characteristics of Oxonol VI is provided below. This information is

critical for making informed decisions regarding its handling and disposal.
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Property Value Reference

CAS Number 64724-75-0 [1]

Appearance Solid powder

Solubility
Soluble in DMSO and

methanol
[2]

Known Hazards

Hazards not thoroughly

investigated. Handle with

caution. Avoid contact and

inhalation.

Environmental Hazard

German Water Hazard Class

(WGK): 3 (high hazard to

water)

Personal Protective Equipment

(PPE)

Appropriate gloves, protective

clothing, and eyewear.

Step-by-Step Disposal Protocol for Oxonol VI
Given the limited specific hazard data and the high water hazard classification, Oxonol VI
waste should be treated as hazardous chemical waste. Under no circumstances should it be

disposed of down the drain.

Experimental Workflow for Oxonol VI Waste Disposal
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Step 1: Segregation and Collection Step 2: Container Management Step 3: Storage Step 4: Disposal Request

Segregate Oxonol VI waste at the point of generation.

Collect solid waste (e.g., contaminated gloves, wipes) in a designated, labeled hazardous waste bag. Collect liquid waste (e.g., stock solutions, experimental residues) in a compatible, sealed hazardous waste container.

Ensure waste containers are made of compatible materials (e.g., high-density polyethylene).

Keep containers securely closed except when adding waste.

Label containers clearly with 'Hazardous Waste' and 'Oxonol VI'.

Store waste in a designated satellite accumulation area.

Segregate from incompatible materials.

Use secondary containment to prevent spills.

Contact your institution's Environmental Health and Safety (EHS) office for waste pickup.

Provide EHS with accurate information about the waste contents.
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Start: Waste Generated

Is the waste contaminated
with Oxonol VI?

Treat as Hazardous Waste

Yes

Follow standard non-hazardous
waste disposal procedures

No

Is the waste liquid or solid?

Collect in a sealed, labeled
hazardous liquid waste container

Liquid

Collect in a labeled
hazardous solid waste bag

Solid

Contact EHS for pickup

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1239925#oxonol-vi-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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